3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine
Overview
Description
“3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine” is a chemical compound with the molecular formula C10H20F2N2 . It is not intended for human or veterinary use and is typically used for pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of “3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine” is 206.28 g/mol . The InChI code for this compound is 1S/C8H16F2N2.2ClH/c1-6(11)8(9,10)7-3-2-4-12-5-7;;/h6-7,12H,2-5,11H2,1H3;2*1H .Scientific Research Applications
Synthesis of Novel Pharmaceuticals
Piperidine derivatives, including 3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine , are crucial in the synthesis of new pharmaceutical compounds. They serve as building blocks in the construction of drugs due to their versatile chemical structure that allows for a wide range of biological activities .
Biological Activity Modulation
The compound’s structure is significant in modulating biological activity. It can be used to create molecules that interact with various biological targets, potentially leading to the development of new treatments for diseases .
Pharmacological Research
In pharmacological research, this piperidine derivative is used to study the structure-activity relationship (SAR) of new drugs. Understanding how structural changes affect pharmacological activity is essential for drug design .
Chemical Reference Standard
3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine: is used as a chemical reference standard in pharmaceutical testing to ensure the accuracy and consistency of analytical methods .
Drug Discovery
The piperidine nucleus is a common feature in many therapeutic agents. This compound can be used in drug discovery programs to create new molecules with potential inhibitory effects on target enzymes or receptors .
Advanced Synthesis Techniques
Recent advances in synthesis techniques for piperidine derivatives highlight the importance of compounds like 3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine . They are used in intra- and intermolecular reactions to form various piperidine derivatives, which are then screened for pharmacological applications .
properties
IUPAC Name |
3-[3-(1,1-difluoroethyl)piperidin-1-yl]propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20F2N2/c1-10(11,12)9-4-2-6-14(8-9)7-3-5-13/h9H,2-8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPYJJQFXEORTOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)CCCN)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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